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Compound of Interest

Compound Name: GR231118

Cat. No.: B549500 Get Quote

Application Notes and Protocols for GR231118
For Researchers, Scientists, and Drug Development Professionals

Introduction
GR231118, also known as 1229U91, is a potent and selective peptide antagonist of the

Neuropeptide Y (NPY) Y1 receptor and a potent agonist of the NPY Y4 receptor.[1][2] It also

exhibits weaker activity at the NPY Y2, Y5, and Y6 receptors.[1][2] This dual activity makes it a

valuable tool for investigating the physiological roles of these NPY receptor subtypes in various

biological processes. These application notes provide detailed protocols for the solubilization

and storage of GR231118 to ensure its stability and efficacy in research applications.

Chemical Properties
A summary of the key chemical properties of GR231118 is presented in the table below.

Property Value Reference

Molecular Weight 2352.77 g/mol [3]

Molecular Formula C110H170N34O24 [3]

Synonyms 1229U91, GW1229 [1][3]

Compound Class Peptide [4]
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Solubilization Protocol
The solubility of GR231118 in common laboratory solvents has not been extensively published.

However, based on its peptide structure, the following protocol is recommended for preparing

stock solutions. It is advisable to perform a small-scale solubility test before preparing a large

stock solution.

Materials:

GR231118 powder

Dimethyl sulfoxide (DMSO), sterile, anhydrous

Sterile, nuclease-free water or aqueous buffer (e.g., PBS, pH 7.2-7.4)

Sterile, polypropylene microcentrifuge tubes

Procedure for Preparing a 10 mM Stock Solution in DMSO:

Aseptic Technique: Perform all steps under sterile conditions in a laminar flow hood to

prevent microbial contamination.

Weighing: Accurately weigh the desired amount of GR231118 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 2.35 mg of GR231118 (MW = 2352.77

g/mol ).

Initial Solubilization: Add the appropriate volume of anhydrous DMSO to the vial containing

the GR231118 powder. For 1 mL of a 10 mM solution, this would be 100 µL of DMSO.

Mixing: Gently vortex or sonicate the solution until the peptide is completely dissolved.

Visually inspect the solution to ensure there are no visible particles.

Dilution (Optional but Recommended): For many cell-based assays, it is recommended to

further dilute the DMSO stock solution with an aqueous buffer to minimize the concentration

of DMSO in the final working solution. Slowly add the aqueous buffer to the DMSO stock

solution while gently mixing. Be cautious as high concentrations of organic solvent can

cause precipitation of the peptide. A common final DMSO concentration in cell culture media

is ≤0.1%.
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Note: The optimal solvent and concentration for your specific application may vary. It is

recommended to test the solubility in small volumes of different solvents (e.g., water, PBS,

ethanol) if DMSO is not suitable for your experimental setup.

Storage Recommendations
Proper storage of GR231118 is critical to maintain its biological activity and prevent

degradation.

Storage Condition Recommendation Duration

Solid (Powder) Store desiccated at -20°C.[3] Long-term

Stock Solution in DMSO

Aliquot into single-use volumes

and store at -20°C or -80°C.

Avoid repeated freeze-thaw

cycles.

Up to 6 months at -20°C; Up to

12 months at -80°C (general

guidance)

Aqueous Solutions

Prepare fresh for each

experiment. If short-term

storage is necessary, store at

4°C for no more than 24 hours.

Avoid storing in aqueous

solutions for extended periods

due to the risk of degradation

and microbial growth.

Short-term (hours to days)
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Workflow for GR231118 Solubilization and Storage

Preparation of Stock Solution

Storage

Experimental Use

Weigh GR231118 Powder

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Thaw a Single Aliquot

Dilute in Aqueous Buffer

Use in Experiment

Click to download full resolution via product page

Caption: A streamlined workflow for preparing and storing GR231118 stock solutions.
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Signaling Pathway of NPY Receptors Modulated by
GR231118
GR231118 acts on NPY receptors, which are G protein-coupled receptors (GPCRs). The

primary signaling pathway for the Y1 receptor, which GR231118 antagonizes, and the Y4

receptor, which it agonizes, involves the modulation of adenylyl cyclase and intracellular

calcium levels.
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NPY Receptor Signaling Pathways
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Caption: GR231118 modulates NPY receptor signaling, affecting downstream pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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